3,4-Dihydro-1H-2-benzopyran-6-ylmethanamine

• IUPAC Name: 3,4-dihydro-1H-isochromen-6-ylmethanamine
• InChI: InChI=1S/C10H13NO/c11-6-8-1-2-10-7-12-4-3-9(10)5-8/h1-2,5H,3-4,6-7,11H2
• InChI Key: VGNFRQAGLYVIEA-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1C=C(C=C2)CN
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• CAS No.: 933752-20-6

Description

3,4-Dihydro-1H-2-benzopyran-6-ylmethanamine is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22. The purity is usually 95%.
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Scientific Research Applications

Dopamine Receptor Interaction

• Dopamine D1 Receptor Selectivity : A study synthesized a series of 1-(aminomethyl)-3,4-dihydro-5-hydroxy-1H-2-benzopyrans to act as D1 selective antagonists. These compounds exhibited potent in vitro D1 antagonist properties and interesting in vivo dopaminergic activities (Michaelides et al., 1991).

Synthesis of Pharmaceutical Intermediates

• Synthesis of PD128907 Intermediate : A study focused on synthesizing 3-amino-6-methoxy-3,4-dihydro-2H-[1]benzopyran-4-one hydrochloride, an important intermediate of the dopamine D3 receptor selective agonist PD128907. This synthesis involved multiple steps and resulted in a total yield of 43.4% (Jin, 2006).

Pharmacological Applications

• Myorelaxant Activity and Insulin Secretion : N-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides were evaluated for their myorelaxant activity on rat uterus, rat aortic rings, and rat pancreatic β-cells. Some compounds showed strong myorelaxant activity, with minimal effect on insulin secretion and vascular myogenic activity (Khelili et al., 2012).

Coronary Vasodilation

• Selective Coronary Vasodilatory Activity : A study synthesized 3,4-dihydro-2H-1-benzopyran-3-ol derivatives, which exhibited potent antihypertensive activity and selective coronary vasodilation without significant hypotensive and tachycardiac effects (Cho et al., 1996).

Antihypertensive Activity

• Hypotensive Activity with Peripheral and Central Activities : Another study explored 1-[1-(3,4-dimethoxy-1H-2-benzopyran-1-yl)alkyl]-4-arylpiperazines, which showed hypotensive activity and were found to be alpha 1-adrenergic antagonists (Mccall et al., 1982).

Serotonergic and Dopaminergic Activities

• 5-HT1A Receptor Ligands and Potential Anxiolytic Agents : A study synthesized spiro[pyrrolidine- and piperidine-2,3'(2'H)-benzopyrans] with various substitutions and evaluated them for their serotonergic and dopaminergic activities. Some compounds showed high affinity for 5-HT1A receptors and were potential anxiolytic agents (Comoy et al., 1996).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. These indicate that it is harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338).